Cas no 939-89-9 (cis-2-phenylcyclopropane-1-carboxylic acid)

cis-2-phenylcyclopropane-1-carboxylic acid structure

939-89-9 structure

Product Name:cis-2-phenylcyclopropane-1-carboxylic acid

CAS No:939-89-9

MF:C₁₀H₁₀O₂

MW:162.185203075409

MDL:MFCD03413442

CID:814989

PubChem ID:778516

Update Time:2024-10-25

cis-2-phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (1R,2S)-rel-2-Phenylcyclopropanecarboxylic acid
- (1S*,2R*)-2-phenylcyclopropane-1-carboxylic acid
- CYCLOPROPANECARBOXYLIC ACID,2-PHENYL-,(1R,2S)-REL
- CYCLOPROPANECARBOXYLIC ACID,2-PHENYL-,(1R,2S)-REL-
- cis-2-Phenylcyclopropanecarboxylicacid
- Cyclopropanecarboxylic acid, 2-phenyl-, cis- (8CI)
- rel-(1R,2S)-2-Phenylcyclopropanecarboxylic acid (ACI)
- cis-2-Phenyl-1-cyclopropanecarboxylic acid
- cis-2-Phenylcyclopropanecarboxylic acid
- cis-2-phenylcyclopropane-1-carboxylic acid
- AHDDRJBFJBDEPW-RKDXNWHRSA-N
- P18907
- CS-0058719
- 939-89-9
- MFCD03413442
- Cyclopropanecarboxylic acid, 2-phenyl-, (1R,2S)-
- cis-2-phenylcyclopropane-carboxylic acid
- EN300-1722001
- SCHEMBL4126470
- 2-Phenyl-1-cyclopropanecarboxylic acid, cis-(-)-
- (1r,2s)-2-phenylcyclopropanecarboxylic acid
- DS-4486
- 48126-51-8
- (1R,2S)-2-phenylcyclopropane-1-carboxylic acid
- 2-Phenyl-1-cyclopropanecarboxylic acid, (1R-cis)-
- rac-(1R,2S)-2-phenylcyclopropane-1-carboxylic acid
- AKOS006238786
- EN300-108383
- cis-(+/-)-2-Phenyl-cyclopropanecarboxylic Acid
- Z1198162290
- (1r,2s)-2-phenylcyclopropanecarboxylicacid
- Cyclopropanecarboxylic acid, 2-phenyl-, (1R-cis)-
- XTN6536VE6
- UNII-XTN6536VE6
- MFCD06227614
- MDL： MFCD03413442
- Inchi： 1S/C10H10O2/c11-10(12)9-6-8(9)7-4-2-1-3-5-7/h1-5,8-9H,6H2,(H,11,12)/t8-,9-/m0/s1
- InChI Key： AHDDRJBFJBDEPW-IUCAKERBSA-N
- SMILES： C([C@H]1C[C@H]1C1C=CC=CC=1)(=O)O

Computed Properties

Exact Mass: 162.06808
Monoisotopic Mass: 162.06808
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
XLogP3: 1.6

Experimental Properties

Density: 1.25
Boiling Point: 317.1°C at 760 mmHg
Flash Point: 144.3°C
Refractive Index: 1.6
PSA: 37.30000
LogP: 1.87470

cis-2-phenylcyclopropane-1-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

cis-2-phenylcyclopropane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R893725-1g	(1R,2S)-rel-2-Phenylcyclopropanecarboxylic acid	939-89-9	≥95%	1g	2,520.00	2021-05-17
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD02111-25g	cis-2-phenylcyclopropane-1-carboxylic acid	939-89-9	95%	25g	$1702	2023-09-07
TRC	P320820-50mg	rel-(1R,2S)-2-Phenylcyclopropanecarboxylic Acid	939-89-9		50mg	$81.00	2023-05-17
TRC	P320820-100mg	rel-(1R,2S)-2-Phenylcyclopropanecarboxylic Acid	939-89-9		100mg	$121.00	2023-05-17
TRC	P320820-500mg	rel-(1R,2S)-2-Phenylcyclopropanecarboxylic Acid	939-89-9		500mg	$523.00	2023-05-17
TRC	P320820-1g	rel-(1R,2S)-2-Phenylcyclopropanecarboxylic Acid	939-89-9		1g	$ 750.00	2022-06-03
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cis-2-phenylcyclopropane-1-carboxylic acid Production Method

Production Method 1

946-38-3

939-89-9

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol ; 0 °C; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: Selective 5-Hydroxytryptamine 2C Receptor Agonists Derived from the Lead Compound Tranylcypromine: Identification of Drugs with Antidepressant-Like Action

Cho, Sung Jin; Jensen, Niels H.; Kurome, Toru; Kadari, Sudhakar; Manzano, Michael L.; et al, Journal of Medicinal Chemistry, 2009, 52(7), 1885-1902

Production Method 2

1078-58-6

5617-74-3

939-89-9

Reaction Conditions

1.1 Reagents: 2,9-Dimethyl-1,10-phenanthroline , Bis(1,5-cyclooctadiene)nickel , 1,4-Bis(diphenylphosphino)butane Solvents: Tetrahydrofuran ; 15 min, rt
1.2 Solvents: Tetrahydrofuran ; rt; 3 h, 66 °C
1.3 Reagents: 4-Fluorostyrene Solvents: Tetrahydrofuran ; 5 h, 66 °C
1.4 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water

Reference

: Decarbonylative Cross-Coupling of Cyclic Anhydrides: Introducing Stereochemistry at an sp3 Carbon in the Cross-Coupling Event

O'Brien, Erin M.; Bercot, Eric A.; Rovis, Tomislav, Journal of the American Chemical Society, 2003, 125(35), 10498-10499

Production Method 3

946-38-3

939-89-9

Reaction Conditions

1.1 Reagents: Water Solvents: Water

Reference

: Synthesis of asymmetric cyclopropyl acids and amines

Overberger, C. G.; Nishiyama, T., Journal of Polymer Science, 1981, 19(2), 311-30

Production Method 4

1443382-75-9

939-89-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol ; overnight, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether , Water ; pH 2

Reference

: A process for the preparation of cyclopropanecarboxamide derivatives

, India, , ,

Production Method 5

946-38-3

939-89-9

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol ; 0 °C; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: Preparation of arylcyclopropylalkylamines as 5-HT2C receptor agonists useful as anorectic agents.

, World Intellectual Property Organization, , ,

Production Method 6

946-39-4

939-89-9

Reaction Conditions

Reference

: Product subclass 4: sodium-oxygen compounds

Jonczyk, A.; Kowalkowska, A., Science of Synthesis, 2006, 8, 1011-1140

Production Method 7

946-38-3

939-89-9

Reaction Conditions

Reference

: Polar character of 2-phenylcyclopropyl radical: regioselectivity of reaction at the peroxy acid group

Sorba, J.; Fossey, J.; Nedelec, J. Y.; Lefort, D., Tetrahedron, 1982, 38(14), 2083-8

Production Method 8

939-89-9

Reaction Conditions

Reference

: Reaction of esters of 2-arylcyclopropanecarboxylic acids with nitrous acid. Synthesis of aryl-substituted 3-ethoxycarbonyl-4,5-dihydroisoxazoles and 3-ethoxycarbonylisoxazoles

Kadzhaeva, A. Z.; Trofimova, E. V.; Fedotov, A. N.; Potekhin, K. A.; Gazzaeva, R. A.; et al, Chemistry of Heterocyclic Compounds (New York, 2009, 45(5), 595-605

Production Method 9

939-89-9

Reaction Conditions

Reference

: Attempted use of chiral copper(II) and nickel(II) catalysts for enantiospecific carbene insertion

Narayanan, Venkatraj; Mandell, Leon; Martin, Dean F., Florida Scientist, 1995, 58(1), 32-7

Production Method 10

946-38-3

939-89-9

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

: Biochemical, Structural, and Biological Evaluation of Tranylcypromine Derivatives as Inhibitors of Histone Demethylases LSD1 and LSD2

Binda, Claudia; Valente, Sergio; Romanenghi, Mauro; Pilotto, Simona; Cirilli, Roberto; et al, Journal of the American Chemical Society, 2010, 132(19), 6827-6833

Production Method 11

102-94-3

939-89-9

Reaction Conditions

1.1 Reagents: Samarium Solvents: Tetrahydrofuran ; 1 h, rt
1.2 Reagents: Hydrochloric acid , Oxygen Solvents: Water ; rt

Reference

: The first cyclopropanation reaction of unmasked α,β-unsaturated carboxylic acids: Direct and complete stereospecific synthesis of cyclopropanecarboxylic acids promoted by Sm/CHI3

Concellon, Jose M.; Rodriguez-Solla, Humberto; Simal, Carmen, Organic Letters, 2007, 9(14), 2685-2688

Production Method 12

102-94-3

939-89-9

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Diethylzinc Solvents: Dichloromethane , Hexane ; 20 min, 0 °C
1.2 Solvents: Dichloromethane ; 20 min, 0 °C
1.3 Solvents: Dichloromethane ; 5 h, rt
1.4 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

: Key structural features of cis-cinnamic acid as an allelochemical

Abe, Masato; Nishikawa, Keisuke; Fukuda, Hiroshi; Nakanishi, Kazunari; Tazawa, Yuta; et al, Phytochemistry (Elsevier), 2012, 84, 56-67

Production Method 13

939-90-2

939-89-9

Reaction Conditions

Reference

: Polybromoaromatic compounds. II. Reactions of pentabromochlorobenzene with sodium alcoholates in pyridine

Shishkin, V. N.; Tanaseichuk, B. S.; Balashov, A. V.; Butin, K. P., Zhurnal Organicheskoi Khimii, 1983, 19(7), 1449-56

Production Method 14

939-90-2

939-89-9

Reaction Conditions

Reference

: Lactonization of phenylcyclopropanecarboxylic acids

Sychkova, L. D.; Kharitonova, O. V.; Shabarov, Yu. S., Zhurnal Organicheskoi Khimii, 1983, 19(7), 1445-8

Production Method 15

5682-61-1

939-89-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 24 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, 25 °C

Reference

: Preparation of substituted pyrazinecarboxamides as PRMT5-substrate adaptor interaction inhibitors

, World Intellectual Property Organization, , ,

Production Method 16

946-38-3

939-89-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 5 h, 55 °C; 55 °C → rt
1.2 Reagents: Hydrochloric acid ; acidified

Reference

: Silver-Promoted, Palladium-Catalyzed Direct Arylation of Cyclopropanes: Facile Access to Spiro 3,3'-Cyclopropyl Oxindoles

Ladd, Carolyn L.; Sustac Roman, Daniela; Charette, Andre B., Organic Letters, 2013, 15(6), 1350-1353

Production Method 17

32523-77-6

939-89-9

Reaction Conditions

Reference

: Substitution of carboxyl group by bromine in phenylcyclopropanecarboxylic acids

Sychkova, L. D.; Shabarov, Yu. S., Zhurnal Organicheskoi Khimii, 1980, 16(10), 2086-91

Production Method 18

939-89-9

Reaction Conditions

Reference

: Chiral copper complex and asymmetric synthesis of cyclopropanecarboxylate derivatives using this complex as catalyst

, European Patent Organization, , ,

Production Method 19

939-89-9

Reaction Conditions

Reference

: Transmission of conjugation effects through the cyclopropane ring

Youssef, Abdel-Hamid A.; Sharaf, Saber M.; Abdel-Baki, Samy A., Journal fuer Praktische Chemie (Leipzig), 1982, 324(3), 491-7